(4-Fluorophenyl)(pyridin-3-yl)methanone

• IUPAC Name: (4-fluorophenyl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H8FNO/c13-11-5-3-9(4-6-11)12(15)10-2-1-7-14-8-10/h1-8H
• InChI Key: OISWSEUSVGRNBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H8FNO
• Molecular Weight: 201.20 g/mol

Description

4-Fluorophenyl)(pyridin-3-yl)methanone, or 4-FPPM, is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that has many advantages for laboratory experiments and has been used in a variety of biochemical and physiological studies.

Scientific Research Applications

Antimicrobial Potential

• Applications :
  • .

Enzyme Inhibition Studies

• Applications :
  • .

Computer-Aided Synthesis Planning

• Applications :
  • .

Synthesis routes and methods I

Procedure details

To a stirred and cooled (ice-bath) mixture of 88 parts of nicotinoyl chloride hydrochloride in 400 parts of fluorobenzene are added portionwise 165 parts of aluminium chloride at a temperature between 5° and 10° C. Upon completion, the cooling-bath is removed and the mixture is stirred and refluxed for 6 hours. The reaction mixture is allowed to stand overnight at room temperature and is then poured onto a mixture of crushed ice and hydrochloric acid. After cooling, the layers are separated. The aqueous phase is extracted three times with ether. The combined organic layers are discarded and the aqueous phase is alkalized with a 40% sodium hydroxide solution. The product is extracted several times with chloroform. The extracts are washed twice with water, dried and evaporated. The residue is dissolved in ether. The solution is filtered from insoluble matter and the filtrate is allowed to crystallize upon dilution with petroleumether at -20° C, yielding p-fluorophenyl 3-pyridyl ketone; mp. 74.5° C.

Synthesis routes and methods II

Procedure details

To a suspension of 140 g of nicotinic acid chloride hydrochloride in 500 ml of fluorobenzene cooled to 0° C. are added 280 g of aluminium chloride portionwise. The mixture is held under reflux for 6 hours, cooled and then poured onto ice. After the addition of sodium hydroxide up to pH=8, the mixture is extracted with dichloromethane. The organic phase is dried over magnesium sulphate and then evaporated under vacuum. The residue crystallises in a pentane/diisopropyl ether mixture giving 108.5 g of 3-(4-fluorobenzoyl)pyridine in the form of crystals melting at 91° C.